Cas no 2288708-61-0 (Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)-)

• Product Name: Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)-
• CAS No: 2288708-61-0
• MF: C₈H₈BrClN₂O₂
• MW: 279.518320083618
• CID: 5523684
• Update Time: 2025-10-21

Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)-
• 2-Acetamido-5-bromo-3-chloro-6-methoxypyridine

• Inchi： 1S/C8H8BrClN2O2/c1-4(13)11-7-6(10)3-5(9)8(12-7)14-2/h3H,1-2H3,(H,11,12,13)
• InChI Key： VAUMGSHPOQBKHD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(OC)=C(Br)C=C1Cl)(=O)C

Additional information on Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)-

Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)- (CAS No. 2288708-61-0): An Overview

Acetamide, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl) (CAS No. 2288708-61-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a derivative of acetamide with a unique substitution pattern that includes bromine, chlorine, and methoxy groups attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide (CAS No. 2288708-61-0) is characterized by its aromatic pyridine ring, which is substituted with a bromine atom at the 5-position, a chlorine atom at the 3-position, and a methoxy group at the 6-position. The acetamide moiety is attached to the nitrogen atom of the pyridine ring. This specific arrangement of functional groups contributes to the compound's stability and reactivity, which are crucial factors in its potential therapeutic applications.

Recent studies have highlighted the potential of N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide in various biological systems. One notable area of research is its activity as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its function and potentially leading to cell cycle arrest or apoptosis in cancer cells.

In addition to its anti-cancer properties, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical institute revealed that this compound possesses anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. This finding suggests that it could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide have been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicological assessments have indicated that it has low toxicity at therapeutic doses, making it a safe option for further development.

The synthesis of N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide (CAS No. 2288708-61-0) involves several well-established chemical reactions. The process typically begins with the preparation of the substituted pyridine ring through a series of substitution reactions followed by the attachment of the acetamide moiety. The synthetic route is highly efficient and scalable, allowing for large-scale production if needed for clinical trials or commercialization.

In conclusion, N-(5-bromo-3-chloro-6-methoxy-2-pyridinyl)acetamide (CAS No. 2288708-61-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an inhibitor of key enzymes involved in cancer progression and its anti-inflammatory effects make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.